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Compound of Interest

Compound Name:
[3-(2-

Pyrimidinyloxy)phenyl]methanol

Cat. No.: B1303014 Get Quote

An In-depth Technical Guide to [3-(2-
Pyrimidinyloxy)phenyl]methanol
CAS Number: 82440-25-3

This technical guide provides a comprehensive overview of the chemical intermediate, [3-(2-
Pyrimidinyloxy)phenyl]methanol. The information is curated for researchers, scientists, and

professionals involved in drug development and synthetic chemistry. This document covers its

physicochemical properties, plausible synthetic routes with detailed experimental protocols,

and its potential role in the broader context of medicinal chemistry.

Physicochemical Properties
[3-(2-Pyrimidinyloxy)phenyl]methanol is a versatile organic compound featuring a pyrimidine

ring linked to a phenylmethanol group via an ether bond. Its key properties are summarized

below.
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Property Value Reference

CAS Number 82440-25-3 [1][2][3]

Molecular Formula C₁₁H₁₀N₂O₂ [1][2][3]

Molecular Weight 202.21 g/mol [1][2][3]

Melting Point 147-150 °C [1]

Flash Point 147 °C [2]

SMILES O(c1cccc(CO)c1)c2ncccn2 [2]

Synonyms

3-(2-

pyrimidinyloxy)Benzenemetha

nol, (3-(Pyrimidin-2-

yloxy)phenyl)methanol

[3]

Hazard Information Irritant [1]

Synthesis and Experimental Protocols
While specific published syntheses for [3-(2-Pyrimidinyloxy)phenyl]methanol are not readily

available, its structure suggests two primary and highly feasible synthetic pathways.

Representative experimental protocols for these routes are detailed below.

Route A: Williamson Ether Synthesis

This classic method involves the reaction of an alkoxide with an alkyl or aryl halide.[2][4] In this

case, the synthesis proceeds by reacting the sodium salt of 3-hydroxybenzyl alcohol with 2-

chloropyrimidine. The reaction follows an SN2 mechanism.[1][4]
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Reactants

Reagents

Product

3-Hydroxybenzyl Alcohol Sodium 3-(hydroxymethyl)phenoxide
(Intermediate)

Deprotonation

2-Chloropyrimidine [3-(2-Pyrimidinyloxy)phenyl]methanol

NaH (Sodium Hydride)

SN2 Attack

3-(Pyrimidin-2-yloxy)benzaldehyde

[3-(2-Pyrimidinyloxy)phenyl]methanol

Reduction

NaBH4 / Methanol
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Chemical Synthesis

Screening & Optimization

Preclinical & Clinical Development

[3-(2-Pyrimidinyloxy)phenyl]methanol
(Building Block)

Library of Pyrimidine Derivatives

Functionalization &
Diversification

High-Throughput Screening

Hit Identification

Lead Optimization (SAR)

Drug Candidate Selection

Clinical Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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